4-methoxy-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]pyrimidin-2-amine

• IUPAC Name: 4-methoxy-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]pyrimidin-2-amine
• InChI: InChI=1S/C18H24N6O/c1-25-17-6-9-19-18(21-17)20-14-7-10-24(11-8-14)16-12-13-4-2-3-5-15(13)22-23-16/h6,9,12,14H,2-5,7-8,10-11H2,1H3,(H,19,20,21)
• InChI Key: GJSKWOVNPNXIRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)NC2CCN(CC2)C3=NN=C4CCCCC4=C3
• Molecular Formula: C18H24N6O
• Molecular Weight: 340.4 g/mol

Description

The compound is a pyrimidine derivative with a piperidine and a tetrahydrocinnoline group attached. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine, and piperidine is a common organic compound that consists of a six-membered ring containing five methylene bridges and one amine bridge.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a pyrimidine ring with a methoxy group at the 4-position, a piperidine ring attached to the nitrogen at the 1-position, and a tetrahydrocinnoline group attached to the 4-position of the piperidine ring.

Chemical Reactions Analysis

As for the chemical reactions, it would depend on the conditions and reagents used. Pyrimidines can undergo a variety of reactions, including electrophilic and nucleophilic substitutions, and reductions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. Generally, pyrimidine derivatives are stable compounds. They may exhibit varying degrees of solubility in water and organic solvents, depending on the substituents present.

Scientific Research Applications

Antifungal Properties

• Study 1: A study by Jafar et al. (2017) highlighted the synthesis of dimethylpyrimidin-derivatives, including compounds structurally related to 4-methoxy-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]pyrimidin-2-amine, which demonstrated significant antifungal activity against fungi like Aspergillus terreus and Aspergillus niger. This suggests potential for developing new antifungal agents from these compounds (Jafar et al., 2017).

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. Many pyrimidine derivatives have biological activity and are used in drugs, including antiviral drugs, anticancer drugs, and antibiotics.

Future Directions

The future directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further developed and optimized for potential use as a pharmaceutical drug.